BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Lactic Anhydride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lactic anhydride

Cat. No.: B1620357

This guide provides crucial safety protocols and logistical information for the handling and
disposal of lactic anhydride in a laboratory setting. Adherence to these procedures is vital for
ensuring the safety of all personnel.

Lactic anhydride is often present in lactic acid solutions and shares similar corrosive
properties.[1] It is critical to handle this chemical with appropriate care to prevent skin burns,
eye damage, and respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the primary defense against exposure to lactic
anhydride. All PPE should be inspected before use.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1620357?utm_src=pdf-interest
https://www.benchchem.com/product/b1620357?utm_src=pdf-body
https://www.benchchem.com/product/b1620357?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/12400.pdf
https://pim-resources.coleparmer.com/sds/12400.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1324214&productDescription=L-LACTIC+ACID+ANHYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1620357?utm_src=pdf-body
https://www.benchchem.com/product/b1620357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Standards &
Specifications

Eye/Face Protection

Tightly fitting safety goggles
with side shields. For higher-
risk operations, a face shield
(minimum 8-inch) is

recommended.[3]

Must be approved under
government standards such as
NIOSH (US) or EN 166 (EV).

[3]

Skin Protection

Chemical-resistant protective
gloves (e.g., Nitrile or
Neoprene).[4] An acid-
resistant, long-sleeved lab coat
or a chemical-resistant apron

is also essential.[3][4]

Gloves should be tested
according to EN 374.[3]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[3] If ventilation is
inadequate or there is a risk of
inhaling vapors or mists, use a
NIOSH/MSHA or EN 149
approved respirator with
appropriate cartridges (e.g.,
type ABEK - EN 14387).[3][5]

Respiratory protection
programs must meet OSHA's
29 CFR 1910.134 and ANSI
Z88.[1]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and ensure the

integrity of the chemical.

Step-by-Step Handling Procedure

o Preparation: Work in a well-ventilated area, such as a chemical fume hood.[3] Ensure that an

eyewash station and safety shower are readily accessible.[1][6]

e Donning PPE: Before handling, put on all required PPE, including safety goggles, a face

shield if necessary, chemical-resistant gloves, and a lab coat.[3]
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e Dispensing: Handle and open the container with care.[3] Pour slowly and steadily to reduce
the risk of splashing.[4] Avoid breathing any vapors or mists that may be generated.[3]

e Use: Avoid direct contact with skin, eyes, and clothing.[3] Do not use metal spatulas or other
metal items.[7]

e Post-Handling Cleanup: Wash hands thoroughly after handling.[3] Wipe down all work
surfaces.

Storage Plan

o Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances such as strong oxidizing agents, acids, bases, and reducing agents.[1][8]

o Store in a corrosives area and protect from moisture.[1][6]

o Containers should be properly labeled, and the date of receipt and opening should be
marked.[9]

 Liquid chemical containers should be stored in chemically-resistant secondary containers.[9]

Emergency Protocols

Immediate and appropriate action is crucial in the event of a spill or exposure.

First-Aid Measures
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Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for

at least 30 minutes, holding the eyelids open.[1]
Eye Contact . i ) i

[6] Seek immediate medical attention.[1] Do not

allow the victim to rub their eyes.[1]

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated
Skin Contact clothing and shoes.[1][6] Seek immediate

medical attention.[1] Wash clothing before

reuse.[1]

Remove the individual from the exposure area

to fresh air immediately.[2] If breathing is difficult

Inhalation ] o o
or has stopped, provide artificial respiration.[2]
Seek immediate medical attention.[1][2]
Do NOT induce vomiting.[1][2] If the person is
) conscious and alert, rinse their mouth and have
Ingestion

them drink 2-4 cupfuls of milk or water.[1] Seek

immediate medical attention.[1]

Spill Cleanup Procedure

o Evacuate & Ventilate: Evacuate all non-essential personnel from the spill area.[3] Ensure
adequate ventilation.

o Wear Appropriate PPE: Before attempting to clean the spill, don full protective gear, including
a respirator if vapors are present.[3]

o Contain & Absorb: Cover the spill with an inert, absorbent material such as sand, vermiculite,
or diatomaceous earth.[3][10]

» Neutralize (for larger spills): For larger spills, cautiously neutralize with a suitable agent like
sodium bicarbonate.[4]

o Collect Waste: Scoop up the absorbed material and place it in a suitable, closed container
for disposal.[3][5]
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o Clean Area: Rinse the spill area with water to remove any remaining residue.[4]

Disposal Plan

Chemical waste must be disposed of in accordance with all federal, state, and local
regulations.[6][10]

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.[6]

o Disposal Method: Do not empty into drains or the environment.[2][5] Contact a licensed
professional waste disposal service to dispose of this material.[5] Surplus and non-recyclable
solutions should be offered to a licensed disposal company.[5]

o Contaminated Packaging: Dispose of contaminated packaging as unused product in a
suitable, closed container.[5]

Workflow for Safe Handling of Lactic Anhydride
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Caption: Workflow for the safe handling of lactic anhydride from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Lactic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1620357#personal-protective-equipment-for-
handling-lactic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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